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Compound of Interest

Compound Name: Pizotifen

Cat. No.: B1678498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the interaction of Pizotifen with dopamine

and adrenergic receptors. Pizotifen, a benzocycloheptathiophene-based drug primarily used

for migraine prophylaxis, exhibits a complex pharmacological profile characterized by its

interaction with multiple receptor systems.[1][2] Understanding its engagement with

dopaminergic and adrenergic receptors is crucial for elucidating its full therapeutic potential and

side-effect profile. This document summarizes the available quantitative binding data, details

relevant experimental methodologies, and visualizes the associated signaling pathways.

Core Interaction Data
Pizotifen's affinity for various dopamine and adrenergic receptor subtypes has been

characterized primarily through in vitro binding assays. The following table summarizes the

available quantitative data, presenting the inhibition constants (Ki) which indicate the

concentration of Pizotifen required to occupy 50% of the receptors in the presence of a

radioligand. A lower Ki value signifies a higher binding affinity.
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Receptor Subtype Species Ki (nM) Reference

Dopamine Receptors

Dopamine D1 Human 3.5 [3]

Dopamine D2 Human 2.4 - 87 [3]

Dopamine D4 Human 64 [3]

Dopamine D5 Human 50

Adrenergic Receptors

Alpha-1A (α1A) Human 65

Alpha-1B (α1B) Human >10,000

Alpha-2A (α2A) Human 660

Alpha-2B (α2B) Human 225

Alpha-2C (α2C) Human 390

Signaling Pathways
Pizotifen's interaction with dopamine and adrenergic receptors can modulate a variety of

intracellular signaling cascades. The following diagrams, generated using the DOT language,

illustrate the canonical signaling pathways for the receptor subtypes for which Pizotifen has

the highest affinity.

Dopamine Receptor Signaling
Dopamine receptors are classified into two main families: D1-like (D1 and D5) and D2-like (D2,

D3, and D4). Pizotifen demonstrates a notable affinity for both D1 and D2 receptors.
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Dopamine D1-like Receptor Signaling Pathway
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Dopamine D2-like Receptor Signaling Pathway

Adrenergic Receptor Signaling
Adrenergic receptors are also G protein-coupled receptors that are divided into α and β

subtypes. Pizotifen interacts with both α1 and α2 adrenergic receptors.
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Alpha-1 Adrenergic Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1678498#pizotifen-s-interaction-with-dopamine-and-
adrenergic-receptors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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